Cas no 2287333-33-7 (tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate
• CAS No: 2287333-33-7
• MF: C₁₄H₁₇ClN₄O₂
• MW: 308.763381719589
• CID: 6265043
• PubChem ID: 165845945
• Update Time: 2025-06-09

tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287333-33-7
• EN300-6749139
• tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C14H17ClN4O2/c1-14(2,3)21-13(20)18-7-10(8-18)19-12-6-9(15)4-5-11(12)16-17-19/h4-6,10H,7-8H2,1-3H3
• InChI Key： XTPAMLYFHFXTRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1CN(C(=O)OC(C)(C)C)C1)N=N2

Computed Properties

• Exact Mass: 308.1040035g/mol
• Monoisotopic Mass: 308.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate (CAS No. 2287333-33-7)

Tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2287333-33-7, represents a sophisticated molecular structure that combines a tert-butyl group with a complex heterocyclic system. The presence of a 6-chloro-1H-1,2,3-benzotriazol-1-yl moiety introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure is characterized by an azetidine ring connected to a benzotriazole derivative. The azetidine ring is a five-membered saturated heterocycle with two nitrogen atoms, while the benzotriazole moiety contributes additional nitrogen atoms and a chloro substituent at the 6-position. This combination of functional groups provides a rich chemical space for interaction with biological targets, particularly enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate biological processes through precise targeting. The tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate structure has been explored as a potential lead compound in various pharmacological studies. Its unique chemical properties make it an attractive candidate for further derivatization and optimization to enhance its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential application in the design of inhibitors for key enzymes involved in inflammatory and immunological pathways. The benzotriazole moiety is known to exhibit bioactivity against a range of targets, including kinases and other enzymes that play critical roles in cellular signaling. Additionally, the chloro substituent at the 6-position of the benzotriazole ring can serve as a handle for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Recent studies have demonstrated the utility of similar benzotriazole-containing compounds in the treatment of various diseases. For instance, derivatives of benzotriazole have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis. The azetidine ring in tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate further enhances its potential by providing a rigid scaffold that can interact with protein binding pockets.

The tert-butyl group at the carboxylate position not only stabilizes the molecule but also influences its solubility and metabolic stability. This feature is particularly important in drug development, where optimal pharmacokinetic properties are essential for clinical efficacy. The combination of these structural elements makes this compound a versatile tool for medicinal chemists seeking to develop novel therapeutics.

In addition to its potential as an inhibitor, this compound may also serve as a building block for more complex molecules through cross-coupling reactions and other synthetic transformations. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore new chemical space and discover novel bioactive entities.

The synthesis of tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate involves multi-step organic synthesis protocols that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzotriazole moiety efficiently. These methods are critical for producing complex heterocyclic compounds like this one with high precision.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and nanotechnology due to its ability to form stable complexes with metal ions and other functional materials. These interactions can be exploited to develop novel materials with enhanced properties for use in sensors, catalysts, and other advanced technologies.

Ongoing research continues to explore new derivatives of this compound to expand its therapeutic potential. By modifying various functional groups within the molecule, scientists aim to improve its selectivity, potency, and bioavailability. Such efforts are crucial for translating laboratory discoveries into viable clinical candidates.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like this one. These tools allow researchers to predict biological activity and optimize molecular structures before conducting expensive wet-lab experiments. This integrated approach has significantly reduced the time required to identify promising drug candidates.

In conclusion, Tert-butyl 3-(6-chloro-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate (CAS No. 2287333-33-7) represents a fascinating example of how complex molecular structures can be leveraged for therapeutic applications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery and materials science alike. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of scientific innovation.